2-(2,3-Dihydro-1-benzofuran-5-yl)ethan-1-amine hydrochloride
Overview
Description
5- (2-Aminoethyl)-2,3-dihydrobenzofuran hydrochloride, commonly referred to as 5-AEDB (hydrochloride), is a chemical compound categorized as a benzofuran. It is an analytical reference standard that has been found in samples seized by law enforcement . This compound is primarily used for research and forensic applications .
Scientific Research Applications
5- (2-Aminoethyl)-2,3-dihydrobenzofuran hydrochloride has several scientific research applications:
Chemistry: It is used as an analytical reference standard in mass spectrometry and other analytical techniques.
Biology: The compound is studied for its potential biological activities and interactions with various biomolecules.
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and more .
Preparation Methods
The synthesis of 5- (2-Aminoethyl)-2,3-dihydrobenzofuran hydrochloride involves several stepsThe reaction conditions often involve the use of solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and ethanol . The final product is obtained as a crystalline solid .
Chemical Reactions Analysis
5- (2-Aminoethyl)-2,3-dihydrobenzofuran hydrochloride undergoes various chemical reactions, including:
Reduction: This reaction involves the removal of oxygen or the addition of hydrogen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.
Substitution: This reaction involves the replacement of one functional group with another, often using reagents such as halogens or alkylating agents.
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce deoxygenated compounds.
Mechanism of Action
The exact mechanism of action of 5- (2-Aminoethyl)-2,3-dihydrobenzofuran hydrochloride is not well understood. it is believed to interact with various molecular targets and pathways in the body. The compound’s effects are likely mediated through its interactions with neurotransmitter systems, enzymes, and receptors.
Comparison with Similar Compounds
5- (2-Aminoethyl)-2,3-dihydrobenzofuran hydrochloride is similar to other substituted phenethylamine derivatives, such as:
5-MAPDB: Another benzofuran derivative with similar structural features.
MDMA methylene homolog: A compound with a similar core structure but different functional groups.
6-Br-MDMA: A brominated derivative of MDMA.
5-APB-NBOMe: A substituted phenethylamine with a different substitution pattern.
The uniqueness of 5- (2-Aminoethyl)-2,3-dihydrobenzofuran hydrochloride lies in its specific substitution pattern and its categorization as a benzofuran, which distinguishes it from other similar compounds.
properties
IUPAC Name |
2-(2,3-dihydro-1-benzofuran-5-yl)ethanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO.ClH/c11-5-3-8-1-2-10-9(7-8)4-6-12-10;/h1-2,7H,3-6,11H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XAFHIYKUBJXDCL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C1C=C(C=C2)CCN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
796869-33-5 |
Source
|
| Record name | 2-(2,3-dihydro-1-benzofuran-5-yl)ethan-1-amine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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